Cas no 1627503-91-6 (5-bromo-3-iodo-N,N-dimethylpyridin-2-amine)

• Product Name: 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine
• CAS No: 1627503-91-6
• MF: C₇H₈BrIN₂
• MW: 326.960292816162
• CID: 5895183
• PubChem ID: 165794963
• Update Time: 2025-10-19

5-bromo-3-iodo-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine
• 1627503-91-6
• EN300-37341489

• Inchi： 1S/C7H8BrIN2/c1-11(2)7-6(9)3-5(8)4-10-7/h3-4H,1-2H3
• InChI Key： DQWQFVFFNOWSEE-UHFFFAOYSA-N
• SMILES： N(C1N=CC(Br)=CC=1I)(C)C

Computed Properties

• Exact Mass: 325.89156g/mol
• Monoisotopic Mass: 325.89156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine

Chemical Profile of 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine (CAS No. 1627503-91-6)

5-bromo-3-iodo-N,N-dimethylpyridin-2-amine, identified by its CAS number 1627503-91-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is distinguished by the presence of both bromo and iodo substituents at specific positions. The N,N-dimethylamino group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine contribute to its broad applicability in medicinal chemistry. The bromo and iodo atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The dimethylamino group not only imparts basicity but also influences the electronic properties of the molecule, making it suitable for applications in drug design where steric and electronic tuning is crucial.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various biological targets. 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine has emerged as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in many approved drugs, and modifications at the 3-position with halogen atoms enhance binding affinity to protein targets. For instance, studies have demonstrated its utility in generating inhibitors with improved selectivity and potency against Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways.

Moreover, the compound has shown promise in the development of antimicrobial agents. The combination of bromo and iodo substituents allows for diversification of the molecular scaffold through palladium-catalyzed reactions, leading to novel derivatives with enhanced antibacterial and antifungal properties. Researchers have leveraged these reactivity patterns to explore structures analogous to known antimicrobial compounds, such as quinolones and sulfonamides, which have been widely used in clinical settings.

The N,N-dimethylamino group in 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine also plays a significant role in modulating pharmacokinetic properties. Dimethylamino derivatives often exhibit improved solubility and bioavailability, which are essential factors for drug candidates entering preclinical development. This characteristic has prompted investigations into its use as a pharmacophore in central nervous system (CNS) drugs, where blood-brain barrier penetration is a major challenge.

Advances in computational chemistry have further enhanced the utility of 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine as a scaffold for drug discovery. Molecular modeling studies have identified optimal positions for substituents that maximize binding interactions with biological targets. These insights have guided synthetic efforts toward high-throughput screening libraries designed for rapid identification of lead compounds.

In agrochemical research, 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine has been utilized to develop novel pesticides with improved efficacy and environmental safety. The halogenated pyridine derivatives exhibit potent activity against a range of pests while minimizing ecological impact. This aligns with global efforts to develop greener agrochemicals that meet the growing demand for sustainable agricultural practices.

The synthesis of 5-bromo-3-iodo-N,N-dimethylpyridin-2-amine itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes involve multi-step sequences starting from commercially available pyridine precursors. Halogenation at the 3-position is typically achieved using electrophilic aromatic substitution reactions, while the introduction of the dimethylamino group can be accomplished via nucleophilic substitution or condensation reactions.

Quality control of 5-bromo-3-iodo-N,N-dimethylpyridin-2-amines is paramount due to its role as an intermediate in sensitive synthetic pathways. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to confirm structural integrity and assess purity levels before further use.

The future prospects of 5-bromo-3-iodo-N,N-dimethylpyridin--2--amine are promising, with ongoing research exploring its potential in emerging therapeutic areas such as oncology and neurology. Innovations in synthetic methodologies continue to expand its synthetic utility, enabling access to increasingly complex derivatives with tailored biological activities.

In conclusion,5-bromo--3--iodo--N,N--dimethyIpyridin--2--amine (CAS No.--1627503--91--6) stands as a cornerstone compound in modern chemical synthesis，particularly within pharmaceuticals。 Its unique structural attributes， coupled with advancements in synthetic and computational chemistry， position it as an indispensable tool for researchers striving to develop next-generation therapeutics。